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Compound of Interest

Compound Name: 2-Hydrazino-4-methylpyridine

Cat. No.: B1357133

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Hydrazino-4-methylpyridine, a
versatile heterocyclic compound. The information presented herein is intended to support
research and development activities, particularly in the fields of medicinal chemistry, analytical
chemistry, and organic synthesis.

Physicochemical Properties

2-Hydrazino-4-methylpyridine is a solid organic compound with the following key properties.
[1][2][3] It is important to handle this chemical with appropriate safety precautions, as it is
considered an irritant and may be harmful if ingested or inhaled.[1] It is incompatible with
strong oxidizing agents, as well as strong acids and bases.[1] For storage, it is recommended
to keep it in a dark, inert atmosphere, and under refrigerated conditions (-20°C).[3]
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Property Value Reference
CAS Number 4931-00-4 [1]
Molecular Formula CeHoNs3 [1]
Molecular Weight 123.16 g/mol [1114]
Melting Point 74 °C [21[3]
Boiling Point 88-89 °C at 0.02 Torr [2][3]

Solid, Very Dark Orange to
Appearance [21[3]
Very Dark Brown

N DMSO (Slightly), Methanol
Solubility (Slightly) [3]

pKa (Predicted) 9.85+0.70 [3]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of 2-Hydrazino-4-
methylpyridine. The following data has been reported:

Spectroscopy Data Reference

(400 MHz, DMSO-ds) 6 (ppm):
7.83 (d, 1H), 7.22 (s, 1H), 6.51

1H NMR [3]
(s, 1H), 6.38 (d, 1H), 4.04 (s,

2H), 2.17 (s, 3H)

(ESI positive ion mode): m/z =
Mass Spectrometry [3]
124 [M + H]*

Synthesis and Experimental Protocols
Synthesis of 2-Hydrazino-4-methylpyridine

The compound is typically synthesized via nucleophilic substitution of a suitable precursor,
such as a halogenated pyridine, with hydrazine hydrate.[3][5]
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Experimental Protocol:

A general procedure for the synthesis of 2-Hydrazino-4-methylpyridine from 2-Fluoro-4-
methylpyridine is as follows:[3]

e Dissolve 3.3 g (30.0 mmol) of 2-fluoro-4-methylpyridine in 40 ml of ethylene glycol monoethyl
ether.

e Slowly add 14.6 ml (15.0 g, 300 mmol) of hydrazine hydrate to the solution.

o Heat the reaction mixture to boiling (oil bath temperature maintained at 150°C) and continue
to stir under these conditions for 16 hours.

» After the reaction is complete, concentrate the solution using a rotary evaporator.
o Dissolve the resulting residue in 100 ml of water.
o Extract the aqueous solution with ethyl acetate (3 x 100 ml).

o Combine the organic phases, dry with anhydrous sodium sulfate, filter, and concentrate
again.

e Dry the resulting crude product under reduced pressure to yield the target compound. This
procedure has been reported to yield 1.90 g (51%) of 2-Hydrazino-4-methylpyridine.[3]
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Synthesis workflow for 2-Hydrazino-4-methylpyridine.

Reactivity and Applications
Derivatization Agent for LC-MS/MS Analysis
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A significant application of 2-Hydrazino-4-methylpyridine and its analogs is in analytical
chemistry as a derivatization reagent. It reacts with carbonyl groups (ketones and aldehydes) in
target analytes, such as oxosteroids, to form hydrazones.[6][7] This derivatization enhances the
ionization efficiency and sensitivity of detection in liquid chromatography-mass spectrometry
(LC-MS/MS), which is particularly useful for quantifying low-abundance molecules in complex
biological samples like human plasma.[6][8] For example, derivatization with 2-hydrazino-1-
methylpyridine (a related compound) has been shown to increase the sensitivity of mono-
oxosteroid detection by 70- to 1600-fold.[6][9]

Experimental Protocol for Derivatization (General):

The following is a general protocol based on the use of similar hydrazine reagents for steroid
analysis:[9]

o Extract the target analytes (e.g., steroids) from the biological matrix (e.g., plasma, tissue
homogenate) using a suitable method like solid-phase extraction.

o Evaporate the solvent from the extracted sample to dryness.

» Reconstitute the residue in a solution containing 2-Hydrazino-4-methylpyridine and a
catalyst (if necessary) in an appropriate solvent.

 Incubate the reaction mixture at an elevated temperature (e.g., 50-60°C) for a specified time
(e.g., 30-60 minutes) to ensure complete reaction.

 After cooling, the derivatized sample is ready for injection into the LC-MS/MS system for
analysis.
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Derivatization of a carbonyl-containing analyte.

Intermediate in Medicinal Chemistry

The hydrazino-pyridine scaffold is a valuable building block in organic synthesis for creating
more complex, biologically active molecules.[10] The hydrazino group is reactive and can be
used to synthesize a variety of heterocyclic systems or to link to other molecules. The
hydrochloride salt of 2-Hydrazino-4-methylpyridine is noted for its use in synthesizing
compounds with potential anti-inflammatory activity.[10]

The broader class of compounds known as hydrazones, which can be readily formed from 2-
Hydrazino-4-methylpyridine, exhibits a wide spectrum of biological activities.[11][12][13] This
makes the parent hydrazine a compound of significant interest for drug discovery programs.
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Potential biological activities of hydrazone derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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